Cas no 2621939-48-6 (((2S,7AR)-2-fluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol)

• Product Name: ((2S,7AR)-2-fluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol
• CAS No: 2621939-48-6
• MF: C₈H₁₄FNO
• MW: 159.2013
• CID: 5062713
• PubChem ID: 118109098
• Update Time: 2026-02-28

((2S,7AR)-2-fluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol Chemical and Physical Properties

Names and Identifiers

• ((2S,7AR)-2-fluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol
• AT31173
• ((2S,7aR)-2-Fluorohexahydro-1H-pyrrolizin-7a-yl)methanol
• [(2S,7aR)-2-fluoro-hexahydro-1H-pyrrolizin-7a-yl]methanol
• [(2S,8R)-2-fluoro-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol
• SCHEMBL16757148
• [(2S,7R)-2-Fluoro-1,2,3,5,6,7-hexahydropyrroliZin-8-yl]methanol
• CS-0169262
• 2621939-48-6
• MFCD34167546
• 1788873-66-4
• CS-0161753
• MFCD34551821
• rel-((2R,7aS)-2-Fluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methanol

• Inchi： 1S/C8H14FNO/c9-7-4-8(6-11)2-1-3-10(8)5-7/h7,11H,1-6H2/t7-,8+/m0/s1
• InChI Key： QAJRFPVPHUYVFE-JGVFFNPUSA-N
• SMILES： F[C@]1([H])C([H])([H])N2C([H])([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])O[H])C1([H])[H]

Computed Properties

• Exact Mass: 159.105942232g/mol
• Monoisotopic Mass: 159.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 23.5